Cas no 3537-09-5 (6-Nitro-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Nitro-3H-imidazo[4,5-b]pyridine
• CAS No: 3537-09-5
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD11215559
• CID: 1028093
• PubChem ID: 21882703
• Update Time: 2025-08-05

6-Nitro-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3H-imidazo[4,5-b]pyridine
• 6-nitro-1(3)H-imidazo[4,5-b]pyridine
• AB63973
• AK-40606
• ANW-72406
• CTK8C4588
• KB-249224
• SureCN983757
• NYSTWXCATZYTAU-UHFFFAOYSA-N
• 4408AB
• 6-nitro-1H-imidazo[4,5-b]pyridine
• ST24045515
• 3H-IMIDAZO[4,5-B]PYRIDINE, 6-NITRO-
• 3537-09-5
• SCHEMBL21295270
• AKOS006306955
• SY116572
• CS-0145735
• DS-13591
• DTXSID10619364
• SCHEMBL983757
• DA-35978
• MFCD11215559

• MDL： MFCD11215559
• Inchi： 1S/C6H4N4O2/c11-10(12)4-1-5-6(7-2-4)9-3-8-5/h1-3H,(H,7,8,9)
• InChI Key： NYSTWXCATZYTAU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2=C(C=1)NC=N2)=O

Computed Properties

• Exact Mass: 164.03300
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.639
• Refractive Index: 1.761
• PSA: 87.39000
• LogP: 1.38930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Nitro-3H-imidazo[4,5-b]pyridine

6-Nitro-3H-imidazo[4,5-b]pyridine: A Comprehensive Overview

The compound with CAS No. 3537-09-5, commonly referred to as 6-Nitro-3H-imidazo[4,5-b]pyridine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazopyridine family, which is known for its unique electronic properties and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and potential applications.

6-Nitro-3H-imidazo[4,5-b]pyridine exhibits a distinctive molecular structure characterized by a fused imidazole and pyridine ring system. The presence of a nitro group at the 6-position introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. This structural feature makes it an intriguing candidate for various chemical transformations, including nucleophilic aromatic substitution and radical-mediated reactions. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its heterocyclic framework can serve as a versatile building block.

Recent studies have highlighted the importance of 6-Nitro-3H-imidazo[4,5-b]pyridine in the development of functional materials with tailored electronic properties. For instance, its ability to act as a ligand in metal coordination chemistry has been exploited to create luminescent materials with applications in sensing and optoelectronics. The compound's high thermal stability and strong electron-withdrawing capability make it particularly suitable for these purposes. Additionally, its role in medicinal chemistry has been explored, with researchers investigating its potential as a scaffold for designing bioactive molecules targeting specific biological pathways.

The synthesis of 6-Nitro-3H-imidazo[4,5-b]pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint of production processes. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

From an applications perspective, 6-Nitro-3H-imidazo[4,5-b]pyridine has shown promise in several emerging technologies. Its incorporation into organic electronics has been studied for use in flexible displays and energy storage devices due to its favorable charge transport properties. Furthermore, its application in catalysis has been explored, where it serves as a stabilizing ligand for transition metal catalysts in various organic transformations.

In conclusion, 6-Nitro-3H-imidazo[4,5-b]pyridine stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and structural features continue to inspire innovative research directions, particularly in the realms of materials science and medicinal chemistry. As our understanding of this compound deepens through ongoing studies, it is anticipated that new breakthroughs will further expand its utility in both academic and industrial settings.